Cas no 1804731-33-6 (4-(Fluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Fluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1804731-33-6
• MF: C₈H₆F₄INO₂
• MW: 351.036828517914
• CID: 4833502
• Update Time: 2025-06-13

4-(Fluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4INO2/c1-15-5-2-4(3-9)6(7(13)14-5)16-8(10,11)12/h2H,3H2,1H3
• InChI Key： KBANSWKRQUXBPO-UHFFFAOYSA-N
• SMILES： IC1=C(C(CF)=CC(=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 3.2
• Topological Polar Surface Area: 31.4

Additional information on 4-(Fluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine

Research Briefing on 4-(Fluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1804731-33-6)

This research briefing provides an in-depth analysis of the latest advancements and applications of 4-(Fluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1804731-33-6), a specialized heterocyclic compound with significant potential in chemical biology and pharmaceutical research. The compound's unique structural features, including fluoromethyl and trifluoromethoxy groups, make it a valuable intermediate in the synthesis of bioactive molecules and drug candidates.

Recent studies have highlighted the role of 4-(Fluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine in the development of novel kinase inhibitors and agrochemicals. Its iodine substituent at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, enabling the construction of diverse molecular libraries for high-throughput screening. The trifluoromethoxy group enhances metabolic stability and bioavailability, making it a preferred scaffold in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of selective JAK2 inhibitors, which show promise in treating myeloproliferative disorders. The researchers employed a palladium-catalyzed coupling strategy to derivatize the pyridine core, achieving nanomolar potency against JAK2 while maintaining selectivity over other kinases. This underscores the compound's versatility in targeted drug design.

In agrochemical applications, 4-(Fluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine has been investigated as a precursor to herbicidal agents. A patent filed by Syngenta in 2022 (WO2022156789) describes its conversion into pyridine-2-yloxyacetamide derivatives, which exhibit broad-spectrum weed control with low mammalian toxicity. The fluoromethyl group was critical for enhancing leaf penetration and systemic activity in plants.

From a synthetic chemistry perspective, recent methodological advances have improved access to this building block. A scalable route reported in Organic Process Research & Development (2023) features a regioselective iodination of 4-(fluoromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine using N-iodosuccinimide, achieving >90% yield with minimal byproducts. This addresses previous challenges in controlling halogenation selectivity.

Ongoing research explores the compound's potential in PET radiopharmaceuticals, leveraging the fluorine-18 isotope for imaging applications. Preliminary results from University of Michigan researchers indicate successful ¹⁸F-labeling at the fluoromethyl position, with promising in vivo stability for neurodegenerative disease imaging. This expands its utility beyond small-molecule therapeutics.

In conclusion, 4-(Fluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethoxy)pyridine (1804731-33-6) continues to emerge as a multifaceted tool in chemical biology, with growing applications in drug discovery, agrochemical development, and diagnostic imaging. Future research directions may focus on expanding its derivatization chemistry and exploring new biological targets.